![molecular formula C19H18N4O3S B2511118 4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one CAS No. 2034311-55-0](/img/structure/B2511118.png)
4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one
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Description
4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C19H18N4O3S and its molecular weight is 382.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation as Antimicrobial Agents
Compounds with structures similar to the one have been synthesized and evaluated for their antimicrobial activity. For instance, novel azetidin-2-ones have been developed and screened for their effectiveness against various microbial strains. Such compounds have shown promising results, underlining their potential utility in developing new antimicrobial agents (Ansari & Lal, 2009; Kaur et al., 2012).
Anticancer and Anticonvulsant Agents
Certain derivatives have been synthesized for their potential use as antipsychotic and anticonvulsant agents, indicating the versatility of these compounds in medical research. The structure-activity relationship analysis of these compounds demonstrates their potential as pharmacological agents (Shukla & Srivastava, 2008; Mistry & Desai, 2006).
Antimicrobial Evaluation
Further research has explored the synthesis of benzothiazole-incorporated thiazolidin-4-ones and azetidin-2-ones derivatives, emphasizing their in vitro antimicrobial evaluation. These studies suggest that such compounds could serve as effective agents against a range of bacterial and fungal pathogens (Gilani et al., 2016; Ayyash & Hammady, 2020).
Synthesis for Anticancer Evaluation
In the quest for novel anticancer agents, compounds incorporating the thiadiazole scaffold have been synthesized and evaluated for their in vitro anticancer activity. These compounds have exhibited promising activity against various human cancer cell lines, highlighting their potential in anticancer research (Tiwari et al., 2017).
Antifungal and Antibacterial Agents
Some newly synthesized 5‐[2‐{(1,2,3‐Benzotriazole)‐1‐yl‐methyl}‐1′‐(4′‐substituted aryl‐3′‐chloro‐2′‐oxo azetidine)]‐amino‐1,3,4‐thiadiazoles have shown significant antifungal and antibacterial properties, further underscoring the potential of these compounds in addressing various infectious diseases (Shukla & Srivastava, 2008).
Properties
IUPAC Name |
4-[1-(2,1,3-benzothiadiazole-5-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O3S/c1-11-6-14(8-18(24)23(11)13-3-4-13)26-15-9-22(10-15)19(25)12-2-5-16-17(7-12)21-27-20-16/h2,5-8,13,15H,3-4,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDTJFMWZPZKBBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)C(=O)C4=CC5=NSN=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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